Cas no 1805549-68-1 (2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid
• CAS No: 1805549-68-1
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4893956
• Update Time: 2025-10-31

2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-1-4-6(12)5(7(10)11)3(2-13-4)8(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： WKWLGNYBQGKOBL-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

Recent Advances in the Application of 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid (CAS: 1805549-68-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid (CAS: 1805549-68-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have explored its utility as a building block for the construction of complex pharmacophores, leveraging its reactive sites for further functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of potent kinase inhibitors. Researchers utilized its iodopyridine moiety for palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The chloromethyl group was further exploited for nucleophilic substitution reactions, facilitating the introduction of various amine-containing side chains. This approach yielded several candidates with nanomolar inhibitory activity against clinically relevant kinases, highlighting the compound's value in drug discovery pipelines.

In the field of radiopharmaceuticals, recent work has focused on the potential of 1805549-68-1 as a precursor for radioiodinated probes. The presence of both chlorine and iodine substituents allows for straightforward isotopic exchange, making it particularly attractive for the development of PET imaging agents. A 2024 publication in Nuclear Medicine and Biology reported the successful incorporation of this scaffold into tumor-targeting molecules, demonstrating excellent in vivo stability and tumor uptake characteristics in preclinical models.

The difluoromethyl group present in this compound has been the subject of particular interest due to its ability to modulate both the physicochemical properties and biological activity of resulting molecules. Recent computational studies have provided insights into the conformational effects of this substituent, revealing its role in enhancing membrane permeability and metabolic stability. These findings, published in ACS Medicinal Chemistry Letters, suggest that derivatives of 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid may offer improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Ongoing research is exploring the application of this compound in PROTAC (PROteolysis TArgeting Chimera) development, where its bifunctional nature enables simultaneous binding to target proteins and E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society national meeting indicate promising degradation activity against challenging drug targets, potentially opening new avenues for the treatment of previously undruggable diseases.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 1805549-68-1 to improve yield and scalability. A 2023 patent application disclosed an improved synthetic route that reduces the number of steps while maintaining high purity, addressing previous challenges in large-scale production. This development is particularly significant as it may facilitate broader adoption of this valuable intermediate in both academic and industrial settings.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid continues to demonstrate its versatility as a privileged scaffold in medicinal chemistry. Its unique combination of reactive handles and physicochemical properties makes it invaluable for the development of next-generation therapeutics and diagnostic tools. As research progresses, we anticipate seeing further innovative applications of this compound across multiple therapeutic areas.